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Compound of Interest

Compound Name:
3-Chloro-4-

(trifluoromethoxy)benzoyl chloride

CAS No.: 261763-17-1

Cat. No.: B1272169

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Chloro-4-(trifluoromethoxy)benzoyl chloride is a substituted aromatic acyl chloride of

significant interest in medicinal chemistry and drug discovery. Its unique combination of a

reactive benzoyl chloride moiety with electron-withdrawing chloro and trifluoromethoxy groups

makes it a valuable building block for the synthesis of complex organic molecules, particularly

in the development of novel therapeutics. The trifluoromethoxy group can enhance metabolic

stability, lipophilicity, and binding affinity of drug candidates, making this reagent a key

component in the design of new pharmaceutical agents. This guide provides a comprehensive

overview of its commercial availability, key chemical properties, synthesis, and applications,

with a focus on its role in the development of melanin-concentrating hormone (MCH) receptor

antagonists for the treatment of central nervous system (CNS) disorders.
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A range of chemical suppliers offer 3-Chloro-4-(trifluoromethoxy)benzoyl chloride, typically

with purities suitable for research and development purposes. The following table summarizes

the specifications from several commercial vendors.

Supplier CAS Number
Molecular

Formula

Molecular

Weight ( g/mol )
Purity

Amerigo

Scientific
261763-17-1 C₈H₃Cl₂F₃O₂ 259.01 95%

Apollo Scientific 261763-17-1 C₈H₃Cl₂F₃O₂ 259.01 Not Specified

BuyersGuideChe

m
261763-17-1 C₈H₃Cl₂F₃O₂ Not Specified Not Specified

Guidechem 261763-17-1 Not Specified Not Specified Not Specified

CookeChem 261763-17-1 C₈H₃Cl₂F₃O₂ 259.01 >97%

Physicochemical Properties and Safety Data
As an acyl chloride, 3-Chloro-4-(trifluoromethoxy)benzoyl chloride is a reactive compound

that requires careful handling. It is corrosive and will react with water and other nucleophiles.

Safety and Handling Precautions:

Causes severe skin burns and eye damage.

May be corrosive to metals.

Handle in a well-ventilated area, preferably a fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.

Avoid breathing vapors and contact with skin and eyes.

Keep away from moisture and incompatible materials.
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In case of spills, absorb with inert material like sand or vermiculite and dispose of in a

suitable labeled container.

Synthesis and Reactions
The primary route to 3-Chloro-4-(trifluoromethoxy)benzoyl chloride involves the conversion

of the corresponding carboxylic acid, 3-chloro-4-(trifluoromethoxy)benzoic acid.

Synthesis of 3-chloro-4-(trifluoromethoxy)benzoic acid
While a specific protocol for 3-chloro-4-(trifluoromethoxy)benzoic acid was not found, a general

approach can be inferred from the synthesis of similar compounds. A plausible synthetic route

would involve the chlorination of 4-(trifluoromethoxy)benzoic acid.

Conceptual Experimental Protocol for Chlorination:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a gas outlet to

neutralize HCl, dissolve 4-(trifluoromethoxy)benzoic acid in a suitable inert solvent (e.g.,

thionyl chloride or a high-boiling chlorinated solvent).

Chlorination: Add a chlorinating agent, such as thionyl chloride (SOCl₂) or oxalyl chloride

((COCl)₂), often with a catalytic amount of N,N-dimethylformamide (DMF).

Reaction Conditions: The reaction mixture is typically heated to reflux to ensure complete

conversion. The progress of the reaction can be monitored by techniques such as thin-layer

chromatography (TLC) or gas chromatography (GC).

Work-up and Purification: After the reaction is complete, the excess chlorinating agent and

solvent are removed, usually by distillation under reduced pressure. The resulting crude 3-
chloro-4-(trifluoromethoxy)benzoyl chloride can be purified by vacuum distillation.

Conversion of Carboxylic Acid to Acyl Chloride
A general and widely used method for this conversion is treatment with thionyl chloride or oxalyl

chloride.

Experimental Protocol: Conversion of a Carboxylic Acid to its Acyl Chloride
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Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser with a drying tube, and an addition funnel, place the carboxylic

acid.

Reagent Addition: Add an excess of thionyl chloride (SOCl₂) (e.g., 2-4 equivalents) to the

flask. A few drops of DMF can be added as a catalyst.

Reaction: The mixture is stirred and may be gently heated (e.g., to 60-80 °C) for several

hours until the evolution of HCl and SO₂ gas ceases.

Isolation: The excess thionyl chloride is removed by distillation, often under reduced

pressure, to yield the crude acyl chloride, which can be used directly or purified by vacuum

distillation.

Synthesis of 3-Chloro-4-(trifluoromethoxy)benzoyl chloride

3-chloro-4-(trifluoromethoxy)benzoic acid

Reaction with
catalytic DMF

Thionyl Chloride (SOCl₂) or
Oxalyl Chloride ((COCl)₂)

3-Chloro-4-(trifluoromethoxy)benzoyl chloride

HCl, SO₂ (gaseous)

Click to download full resolution via product page

Diagram 1: Synthesis of the target acyl chloride.

Applications in Drug Discovery: Synthesis of MCH
Receptor Antagonists
3-Chloro-4-(trifluoromethoxy)benzoyl chloride is a key intermediate in the synthesis of

pyrimidine derivatives that act as melanin-concentrating hormone (MCH) receptor antagonists.

These compounds are being investigated for the treatment of CNS disorders such as

depression and anxiety.
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Melanin-Concentrating Hormone Receptor 1 (MCHR1)
Signaling Pathway
MCH is a neuropeptide that regulates energy homeostasis, mood, and stress responses. It

exerts its effects by binding to G protein-coupled receptors, primarily MCHR1 in rodents.

MCHR1 can couple to different G proteins (Gᵢ and Gᵩ) to initiate various intracellular signaling

cascades.

Gᵢ Coupling: Activation of the Gᵢ pathway leads to the inhibition of adenylyl cyclase, which in

turn decreases the intracellular concentration of cyclic AMP (cAMP) and reduces the activity

of Protein Kinase A (PKA).

Gᵩ Coupling: The Gᵩ pathway activation stimulates phospholipase C (PLC), leading to the

production of inositol trisphosphate (IP₃) and diacylglycerol (DAG). This results in the release

of intracellular calcium (Ca²⁺) and the activation of Protein Kinase C (PKC).

MAPK/ERK Pathway: MCHR1 activation can also lead to the phosphorylation and activation

of the mitogen-activated protein kinase (MAPK/ERK) pathway.

The blockade of these signaling pathways by MCHR1 antagonists is the basis for their

therapeutic potential in CNS disorders.
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To cite this document: BenchChem. [In-Depth Technical Guide: 3-Chloro-4-
(trifluoromethoxy)benzoyl chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1272169/docs#in-depth-technical-guide-3-chloro-4-
trifluoromethoxy-benzoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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